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Compound of Interest

Compound Name: Mik-665

CAS No.: 1799638-19-9

Cat. No.: B15582650

Get Quote

Technical Support Center: Mik-665 Solutions
This technical support center provides guidance on the long-term stability of Mik-665 solutions

for research applications. Below you will find frequently asked questions, troubleshooting

advice, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: My Mik-665 solution, prepared in DMSO, has developed precipitates after storage. What

should I do?

A1: Precipitation of your Mik-665 stock solution can occur for a few reasons. First, ensure that

you have used fresh, anhydrous DMSO, as absorbed moisture can significantly reduce the

solubility of Mik-665.[1] If you suspect moisture contamination, using a fresh vial of DMSO to

prepare a new stock solution is recommended. Another potential cause is exceeding the

solubility limit. While Mik-665 has high solubility in DMSO (≥125 mg/mL), it is crucial to ensure

it is fully dissolved before storage.[2][3] Gentle warming and vortexing can aid in complete
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dissolution. If precipitates persist, it is advisable to prepare a fresh stock solution. To avoid

precipitation in the future, aliquot your stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.[1][2]

Q2: I observed a slight color change in my Mik-665 stock solution. Is it still viable for my

experiments?

A2: A color change in your stock solution may indicate degradation of the compound. The

stability of Mik-665 in solution is dependent on storage temperature and duration. For long-

term storage, it is recommended to keep DMSO stock solutions at -80°C.[2][4][5] If stored at

-20°C, the stability is reduced, with recommendations ranging from 1 to 12 months.[1][2][5]

Before use, it is highly recommended to assess the purity and integrity of the solution using

analytical methods like High-Performance Liquid Chromatography (HPLC). This will provide a

quantitative measure of the active compound and any potential degradants.

Q3: Can I store my diluted, aqueous working solutions of Mik-665?

A3: It is not recommended to store aqueous working solutions of Mik-665 for extended periods.

The compound is poorly soluble in water (< 0.1 mg/mL), and such solutions should be prepared

fresh for each experiment.[3] For in vivo studies requiring a co-solvent system, the mixed

solution should be used immediately for optimal results.[1] If you must prepare a working

solution in advance, it should be kept on ice and used within the same day. For any longer-term

experiments, it is best to prepare fresh dilutions from a frozen DMSO stock.

Q4: How can I confirm the activity of my Mik-665 solution after long-term storage?

A4: To confirm the biological activity of your Mik-665 solution, a cell-based assay is

recommended. You can perform a dose-response experiment using a sensitive cell line, such

as the H929 multiple myeloma cell line, for which the IC50 of Mik-665 is approximately 250 nM.

[2][3] By comparing the IC50 value obtained with your stored solution to that of a freshly

prepared solution or a previously established baseline, you can determine if there has been a

significant loss of activity.
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Form Solvent
Storage

Temperature
Duration Source

Powder - -20°C ≥ 4 years [6]

Powder - -20°C 3 years [1][2][5]

Powder - 4°C 2 years [2][5]

Solution DMSO -80°C 2 years [2][4]

Solution DMSO -80°C 1 year [1]

Solution DMSO -80°C 6 months [5]

Solution DMSO -20°C 1 year [2]

Solution DMSO -20°C 1 month [1][5]

Experimental Protocols
Protocol 1: Preparation of Mik-665 Stock Solution in
DMSO

Materials:

Mik-665 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Sonicator (optional)

Procedure:

1. Equilibrate the Mik-665 powder to room temperature before opening the vial to prevent

condensation.
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2. Weigh the desired amount of Mik-665 powder in a sterile tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM or 20 mM). Mik-665 is soluble in DMSO at concentrations of at

least 100 mg/mL.[1]

4. Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming

(e.g., in a 37°C water bath for a few minutes) or brief sonication can be used to aid

dissolution.

5. Visually inspect the solution to ensure there are no visible particles.

6. Aliquot the stock solution into single-use volumes in sterile, tightly sealed tubes.

7. Store the aliquots at -80°C for long-term storage.

Protocol 2: High-Performance Liquid Chromatography
(HPLC) for Purity Assessment
This protocol provides a general guideline for assessing the purity of a Mik-665 solution. The

specific parameters may need to be optimized for your HPLC system and column.

Materials:

HPLC system with a UV detector

C18 reverse-phase HPLC column

Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA) or Formic Acid

Mobile Phase B: Acetonitrile with 0.1% TFA or Formic Acid

Mik-665 solution (to be tested)

Freshly prepared Mik-665 solution (as a reference)

Procedure:
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1. Prepare the mobile phases and degas them thoroughly.

2. Equilibrate the C18 column with the initial mobile phase composition (e.g., 95% A, 5% B)

until a stable baseline is achieved.

3. Dilute a small aliquot of your stored Mik-665 solution and the fresh reference solution in

the initial mobile phase.

4. Inject the samples onto the HPLC system.

5. Run a gradient elution program, for example:

0-5 min: 5% B

5-25 min: Linear gradient from 5% to 95% B

25-30 min: 95% B

30-35 min: Return to 5% B

35-40 min: Re-equilibration at 5% B

6. Monitor the elution profile at a suitable wavelength (e.g., determined by a UV scan of Mik-
665).

7. Compare the chromatograms of the stored sample and the fresh reference. The

appearance of new peaks or a decrease in the area of the main Mik-665 peak in the

stored sample may indicate degradation.
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Caption: Troubleshooting workflow for assessing Mik-665 solution stability.
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Caption: Simplified signaling pathway of Mcl-1 inhibition by Mik-665.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Long-term stability of Mik-665 solutions for research].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582650/docs#long-term-stability-of-mik-665-
solutions-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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